Cas no 2109673-69-8 (2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide)

• Product Name: 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide
• CAS No: 2109673-69-8
• MF: C₈H₈BrClN₂O
• MW: 263.518919944763
• CID: 5995462
• PubChem ID: 83902197
• Update Time: 2025-08-05

2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide
• 2109673-69-8
• EN300-1922934

• Inchi： 1S/C8H8BrClN2O/c9-6-3-5(10)1-4(8(6)13)2-7(11)12/h1,3,13H,2H2,(H3,11,12)
• InChI Key： HMIKQDKIKRWUQM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC(=N)N)Cl

Computed Properties

• Exact Mass: 261.95085g/mol
• Monoisotopic Mass: 261.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide

Introduction to 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide (CAS No. 2109673-69-8)

2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide (CAS No. 2109673-69-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of amides, characterized by a carbonyl group linked to an amine functionality. The presence of bromine and chlorine substituents on the aromatic ring, combined with a hydroxyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide consists of a phenyl ring substituted at the 3-position with a bromine atom, at the 5-position with a chlorine atom, and at the 2-position with a hydroxyl group. The ethanimidamide moiety, which is derived from ethanimidine, introduces a secondary amide bond that can interact with biological targets in various ways. This structural arrangement not only imparts unique electronic properties but also influences its solubility, stability, and reactivity, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The aromatic ring in 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide serves as a scaffold that can be modified to enhance binding affinity to specific enzymes or receptors. The bromine and chlorine atoms are known to be valuable pharmacophores due to their ability to engage in halogen bonding interactions, which can improve the potency and selectivity of drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research in medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can modulate biological processes effectively. The hydroxyl group in 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide can participate in hydrogen bonding interactions, further enhancing its ability to interact with biological targets. This feature makes it particularly interesting for designing molecules that can disrupt disease-causing pathways.

Moreover, the presence of both bromine and chlorine atoms on the aromatic ring suggests that 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide may exhibit dual functionality, allowing it to interact with multiple targets simultaneously. This property is highly desirable in drug design, as it can lead to synergistic effects that enhance therapeutic outcomes. Recent studies have demonstrated that such multifunctional molecules can be more effective than single-target inhibitors in treating complex diseases.

The synthesis of 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide involves several key steps that require careful optimization to ensure high yield and purity. The introduction of bromine and chlorine atoms typically involves halogenation reactions, which must be carefully controlled to avoid unwanted side products. Additionally, the formation of the amide bond requires precise conditions to ensure regioselectivity and minimize racemization.

In terms of biological activity, preliminary studies have suggested that 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide may exhibit inhibitory effects on certain enzymes involved in cancer progression. The combination of halogen bonding and hydrogen bonding capabilities makes it a promising candidate for further investigation as an anticancer agent. Furthermore, its structural features may also make it useful in other therapeutic areas, such as inflammation or neurodegenerative diseases.

The solubility profile of 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide is another important consideration for its potential applications. The presence of polar functional groups like hydroxyl and amide groups enhances its solubility in polar solvents, which is advantageous for formulation development. However, optimizing solubility while maintaining stability remains a key challenge that needs to be addressed during drug development.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 2-(3-bromo-5-chloro-2-hydroxyphenyl)ethanimidamide with greater accuracy before conducting experimental validation. Molecular docking studies have shown that this compound can bind effectively to several target proteins associated with various diseases. These computational results provide valuable insights into how modifications can be made to improve its potency and selectivity.

In conclusion,(CAS No.) 2109673-69-8 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent. As research continues to uncover new biological targets and mechanisms underlying various diseases,(the hydroxyl group)(bromine substituent)(chlorine substituent)(amide moiety) will continue to play crucial roles in drug discovery efforts aimed at developing novel treatments for human health challenges.